1-(4-Methoxybenzyl)-3-(4-(3-methoxypiperidin-1-yl)phenyl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[4-(3-methoxypiperidin-1-yl)phenyl]urea
• InChI: InChI=1S/C21H27N3O3/c1-26-19-11-5-16(6-12-19)14-22-21(25)23-17-7-9-18(10-8-17)24-13-3-4-20(15-24)27-2/h5-12,20H,3-4,13-15H2,1-2H3,(H2,22,23,25)
• InChI Key: YBNODNATMXOQCA-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)C2=CC=C(C=C2)NC(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

1-(4-Methoxybenzyl)-3-(4-(3-methoxypiperidin-1-yl)phenyl)urea, also known as MP-10, is a chemical compound that belongs to the class of urea-based compounds. MP-10 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Drug Design and Development

MPU is a promising scaffold for drug design due to its unique structure. Researchers have explored its potential as a lead compound for developing novel pharmaceutical agents. By modifying the substituents on the aromatic ring, scientists can fine-tune its pharmacological properties. .

Boron-Carriers for Neutron Capture Therapy (NCT)

Boron-containing compounds play a crucial role in NCT, a cancer treatment that exploits the capture of thermal neutrons by boron-10 nuclei. MPU derivatives, owing to their boronic acid functionality, can serve as effective carriers for boron in NCT. .

Chemical Sensors and Probes

MPU-based sensors and probes find applications in analytical chemistry and biochemistry. Their reversible binding to specific analytes (such as sugars, amino acids, or metal ions) allows for sensitive detection. .

Materials Science and Nanotechnology

Functional materials often require precise molecular design. MPU derivatives can be incorporated into polymers, nanoparticles, or thin films. Their unique properties (such as solubility, stability, and reactivity) contribute to the development of smart materials, drug delivery carriers, or optoelectronic devices. .

Enzyme Inhibition and Biochemical Studies

MPU derivatives may act as enzyme inhibitors by binding to active sites. Researchers explore their interactions with specific enzymes, such as kinases or proteases. Understanding these interactions aids in drug discovery and provides insights into biological processes. .

Photodynamic Therapy (PDT)

PDT involves the activation of photosensitizers by light to generate reactive oxygen species, selectively damaging cancer cells. MPU derivatives with appropriate photophysical properties can serve as photosensitizers. .